Cas no 1286208-02-3 ((R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate)

• Product Name: (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate
• CAS No: 1286208-02-3
• MF: C₁₇H₂₃FN₂O₃
• MW: 322.374528169632
• CID: 4788011
• Update Time: 2025-10-29

(R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate
• (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate

• Inchi： 1S/C17H23FN2O3/c1-17(2,3)23-16(22)20-10-6-7-12(11-20)19-15(21)13-8-4-5-9-14(13)18/h4-5,8-9,12H,6-7,10-11H2,1-3H3,(H,19,21)/t12-/m1/s1
• InChI Key： CYWVVLRQOHLABO-GFCCVEGCSA-N
• SMILES： FC1C=CC=CC=1C(N[C@H]1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 436
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 452.9±40.0 °C at 760 mmHg
• Flash Point: 227.7±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate

Recent Advances in the Study of (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate (CAS: 1286208-02-3)

The compound (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate (CAS: 1286208-02-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate as a chiral building block in the development of novel pharmaceuticals. Its unique structural features, including the piperidine ring and the fluorobenzamido moiety, make it a versatile scaffold for drug discovery. Researchers have successfully utilized this compound in the synthesis of various kinase inhibitors and GPCR-targeting molecules, demonstrating its broad utility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the use of (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate as a key intermediate in the synthesis of a novel class of JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, with IC50 values in the nanomolar range, suggesting its potential for treating myeloproliferative disorders.

In addition to its role in kinase inhibitor development, recent research has explored the compound's potential in central nervous system (CNS) drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 described the synthesis of sigma-1 receptor ligands using (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate as a starting material. The resulting compounds showed promising binding affinity and selectivity for the sigma-1 receptor, indicating potential applications in neuropsychiatric disorders.

The synthetic routes to (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate have also been optimized in recent years. A 2023 publication in Organic Process Research & Development reported an improved, scalable synthesis of this compound with enhanced enantiomeric purity (>99% ee) and overall yield (75%). This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to stereochemical control and process efficiency.

From a biological perspective, recent investigations have focused on understanding the structure-activity relationships (SAR) of derivatives based on this scaffold. Computational modeling studies have revealed that the fluorobenzamido group plays a crucial role in molecular recognition by target proteins, while the piperidine ring contributes to favorable pharmacokinetic properties. These insights are guiding the design of next-generation drug candidates incorporating this structural motif.

Looking forward, the versatility of (R)-Tert-Butyl 3-(2-fluorobenzamido)piperidine-1-carboxylate suggests it will continue to be an important tool in medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitors. The compound's unique combination of synthetic accessibility and biological relevance positions it as a valuable asset in the ongoing search for novel therapeutics across multiple disease areas.